Cas no 25680-86-8 (1,4-dimethoxybutan-2-one)
1,4-dimethoxybutan-2-one structure
Product Name:1,4-dimethoxybutan-2-one
CAS No:25680-86-8
MF:C6H12O3
MW:132.157682418823
MDL:MFCD16820073
CID:287619
PubChem ID:266914
Update Time:2025-04-19
1,4-dimethoxybutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,1,4-dimethoxy-
- 1,4-dimethoxybutan-2-one
- 1,3-Butadiene, 1,4-dimethoxy-
- 1,4-dimethoxy-1,3-butadiene
- 1,4-dimethoxy-2-butanone
- 1,4-Dimethoxy-buta-1,3-dien
- 1,4-dimethoxy-buta-1,3-diene
- 1,4-Dimethoxy-butan-2-on
- 1,4-dimethoxy-butan-2-one
- 1.4-Dimethoxy-buta-1.3-dien
- CTK0I7648
- SCHEMBL4702066
- NSC-105799
- DTXSID10948565
- WDVLUEIBBKAGNQ-UHFFFAOYSA-N
- NCIOpen2_002137
- AKOS017478196
- ghl.PD_Mitscher_leg0.750
- EN300-211120
- 25680-86-8
- Z992968820
- NSC105799
-
- MDL: MFCD16820073
- Inchi: 1S/C6H12O3/c1-8-4-3-6(7)5-9-2/h3-5H2,1-2H3
- InChI Key: WDVLUEIBBKAGNQ-UHFFFAOYSA-N
- SMILES: O(C)CCC(COC)=O
Computed Properties
- Exact Mass: 132.07866
- Monoisotopic Mass: 132.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 0.961
- Boiling Point: 184.2°Cat760mmHg
- Flash Point: 55.2°C
- Refractive Index: 1.4
- PSA: 35.53
- LogP: 0.23840
1,4-dimethoxybutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473193-10mg |
1,4-dimethoxybutan-2-one |
25680-86-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D473193-50mg |
1,4-dimethoxybutan-2-one |
25680-86-8 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D473193-100mg |
1,4-dimethoxybutan-2-one |
25680-86-8 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-211120-0.05g |
1,4-dimethoxybutan-2-one |
25680-86-8 | 95% | 0.05g |
$182.0 | 2023-09-16 | |
| Enamine | EN300-211120-0.1g |
1,4-dimethoxybutan-2-one |
25680-86-8 | 95% | 0.1g |
$272.0 | 2023-09-16 | |
| Enamine | EN300-211120-0.25g |
1,4-dimethoxybutan-2-one |
25680-86-8 | 95% | 0.25g |
$389.0 | 2023-09-16 | |
| Enamine | EN300-211120-0.5g |
1,4-dimethoxybutan-2-one |
25680-86-8 | 95% | 0.5g |
$613.0 | 2023-09-16 | |
| Enamine | EN300-211120-1.0g |
1,4-dimethoxybutan-2-one |
25680-86-8 | 95% | 1.0g |
$785.0 | 2023-07-07 | |
| Enamine | EN300-211120-2.5g |
1,4-dimethoxybutan-2-one |
25680-86-8 | 95% | 2.5g |
$1539.0 | 2023-09-16 | |
| Enamine | EN300-211120-5.0g |
1,4-dimethoxybutan-2-one |
25680-86-8 | 95% | 5.0g |
$2277.0 | 2023-07-07 |
1,4-dimethoxybutan-2-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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